Cas no 66569-57-1 (2-Octanone, 6-hydroxy-)

2-Octanone, 6-hydroxy- structure
2-Octanone, 6-hydroxy- structure
Product name:2-Octanone, 6-hydroxy-
CAS No:66569-57-1
MF:C8H16O2
MW:144.211442947388
CID:396144
PubChem ID:12222758

2-Octanone, 6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone, 6-hydroxy-
    • 6-hydroxyoctan-2-one
    • SCHEMBL15737291
    • DTXSID00481173
    • 66569-57-1
    • Inchi: InChI=1S/C8H16O2/c1-3-8(10)6-4-5-7(2)9/h8,10H,3-6H2,1-2H3
    • InChI Key: MNQCELSIBNJMDF-UHFFFAOYSA-N
    • SMILES: CCC(CCCC(=O)C)O

Computed Properties

  • Exact Mass: 144.11508
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 99.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų
  • XLogP3: 0.9

Experimental Properties

  • PSA: 37.3

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